(5-(tert-Butyl)-1H-1,2,4-triazol-3-yl)(3-methoxyphenyl)methanamine
Description
This compound features a 1,2,4-triazole core substituted with a tert-butyl group at the 5-position and a 3-methoxyphenyl group linked via a methanamine bridge. The 3-methoxy substituent on the phenyl ring contributes electron-donating effects, influencing electronic distribution and intermolecular interactions.
Properties
Molecular Formula |
C14H20N4O |
|---|---|
Molecular Weight |
260.33 g/mol |
IUPAC Name |
(3-tert-butyl-1H-1,2,4-triazol-5-yl)-(3-methoxyphenyl)methanamine |
InChI |
InChI=1S/C14H20N4O/c1-14(2,3)13-16-12(17-18-13)11(15)9-6-5-7-10(8-9)19-4/h5-8,11H,15H2,1-4H3,(H,16,17,18) |
InChI Key |
YYLQPGMJCYOWCG-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1=NNC(=N1)C(C2=CC(=CC=C2)OC)N |
Origin of Product |
United States |
Biological Activity
(5-(tert-Butyl)-1H-1,2,4-triazol-3-yl)(3-methoxyphenyl)methanamine is a compound of interest due to its potential biological activities, particularly in the fields of cancer treatment and antimicrobial properties. The triazole ring structure is known for its pharmacological significance, including antifungal and anticancer activities.
Chemical Structure
The compound can be represented as follows:
This structure includes a tert-butyl group, a triazole moiety, and a methoxyphenyl group, which are crucial for its biological activity.
Biological Activity Overview
Research on the biological activity of this compound has highlighted several key areas:
Anticancer Activity
Studies have shown that triazole derivatives exhibit significant anticancer properties. For instance, compounds with similar structures have been reported to induce apoptosis in cancer cells and inhibit tumor growth. The mechanism often involves disruption of microtubule dynamics, leading to cell cycle arrest in the G2/M phase.
Table 1: Anticancer Activity of Related Triazole Compounds
| Compound | IC50 (µM) | Cell Line | Mechanism of Action |
|---|---|---|---|
| Compound A | 0.052 | MCF-7 (ER+/PR+) | Tubulin polymerization inhibition |
| Compound B | 0.074 | MDA-MB-231 | Apoptosis induction |
| (5-(tert-Butyl)-1H-1,2,4-triazol-3-yl)(3-methoxyphenyl)methanamine | TBD | TBD | TBD |
Note: TBD indicates data not yet determined or available.
Antimicrobial Activity
The triazole ring is also associated with antimicrobial properties. Research has indicated that triazoles can inhibit the growth of various bacterial strains. For example, studies on related compounds have demonstrated effectiveness against Gram-positive and Gram-negative bacteria.
Table 2: Antimicrobial Activity of Triazole Derivatives
| Compound | Target Bacteria | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| Compound C | S. aureus | 8 µg/mL |
| Compound D | E. coli | 16 µg/mL |
| (5-(tert-Butyl)-1H-1,2,4-triazol-3-yl)(3-methoxyphenyl)methanamine | TBD | TBD |
Case Studies
- Anticancer Mechanism : A study involving a series of triazole derivatives found that modifications on the phenyl ring significantly affected their anticancer efficacy. The introduction of methoxy groups enhanced the antiproliferative activity against breast cancer cell lines.
- Antimicrobial Efficacy : In another investigation, triazole derivatives were tested against MRSA and other resistant strains, showing promising results in inhibiting bacterial growth.
Research Findings
Recent literature reviews and studies have consolidated the understanding of the biological activity of triazole compounds:
- Mechanistic Insights : Investigations into the binding interactions of these compounds with tubulin suggest that they may act similarly to known chemotherapeutics by stabilizing or destabilizing microtubules.
- Synthesis and Optimization : Innovative synthetic pathways have been developed to enhance yield and purity while maintaining biological activity.
Comparison with Similar Compounds
Key Structural Differences
The compound is compared to three analogs with modifications at the triazole 5-position and methoxyphenyl linkage:
Substituent Effects on Properties
- Lipophilicity : The tert-butyl group increases hydrophobicity compared to the furan and thiophene analogs, favoring membrane permeability but possibly reducing aqueous solubility .
- Electronic Effects : The electron-donating methoxy group stabilizes the phenyl ring’s electron density, while the furan’s oxygen introduces polarity and hydrogen-bonding capacity .
Computational and Graph-Based Comparisons
- Graph-theoretical methods () emphasize the importance of substituent positioning and electronic effects in determining biochemical activity. The tert-butyl group’s bulk may disrupt π-stacking but enhance van der Waals interactions in hydrophobic pockets .
- Lumping strategies () group compounds with similar substituents (e.g., alkyl vs. aryl), aiding in predictive modeling of physicochemical properties .
Bioactivity and Functional Potential
- While direct bioactivity data for the target compound are absent, the furan analog’s ISO certification implies tested utility in regulated applications .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
